Cas no 56863-77-5 (1,2,4-BENZENETRICARBOXYLIC ACID, 3,5-DIMETHYL-, TRIETHYL ESTER)

• Product Name: 1,2,4-BENZENETRICARBOXYLIC ACID, 3,5-DIMETHYL-, TRIETHYL ESTER
• CAS No: 56863-77-5
• MF: C₁₇H₂₂O₆
• MW: 322.352985858917
• CID: 3177237
• PubChem ID: 12741800
• Update Time: 2025-04-21

1,2,4-BENZENETRICARBOXYLIC ACID, 3,5-DIMETHYL-, TRIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,2,4-BENZENETRICARBOXYLIC ACID, 3,5-DIMETHYL-, TRIETHYL ESTER
• 56863-77-5
• DB-190704
• 1,2,4-Benzenetricarboxylic acid, 3,5-dimethyl-, 1,2,4-triethyl ester

• Inchi： 1S/C17H22O6/c1-6-21-15(18)12-9-10(4)13(16(19)22-7-2)11(5)14(12)17(20)23-8-3/h9H,6-8H2,1-5H3
• InChI Key： NJMJYZYFTDGBIB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC(C(=O)OCC)=C(C(=O)OCC)C=1C)=O

Computed Properties

• Exact Mass: 322.14163842Da
• Monoisotopic Mass: 322.14163842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.9Ų